Cas no 746651-76-3 (2,3'-Dibromobenzophenone)

2,3'-Dibromobenzophenone is a brominated aromatic ketone compound with the molecular formula C₁₃H₈Br₂O. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of bromine substituents at the 2 and 3' positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, facilitating the construction of complex molecular architectures. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. The compound’s stability under standard conditions and high purity make it suitable for precision chemical processes. Its utility in medicinal chemistry and material science underscores its importance as a synthetic building block.
2,3'-Dibromobenzophenone structure
2,3'-Dibromobenzophenone structure
Product Name:2,3'-Dibromobenzophenone
CAS No:746651-76-3
MF:C13H8Br2O
MW:340.010022163391
MDL:MFCD00672018
CID:877157
PubChem ID:24722736
Update Time:2025-05-27

2,3'-Dibromobenzophenone Chemical and Physical Properties

Names and Identifiers

    • (2-bromophenyl)-(3-bromophenyl)methanone
    • (2R,6R,7R)- AND (2S,6R,7R)-7-[[(2R)-2-AMINO-2-PHENYLACETYL]AMINO]-3-CHLORO-8-OXO-5-THIA- 1-AZABICYCLO[4.2.0]OCT-3-ENE-2-CARBOXYLIC ACID (DELTA-3-CEFACLOR)
    • 2,3'-DIBROMOBENZOPHENONE
    • 2,2-DIMETHYLOXETANE
    • DTXSID80641430
    • SCHEMBL21463006
    • 746651-76-3
    • MFCD00672018
    • AKOS016017770
    • (2-Bromophenyl)(3-bromophenyl)methanone
    • 2,3'-Dibromobenzophenone
    • MDL： MFCD00672018
    • Inchi： 1S/C13H8Br2O/c14-10-5-3-4-9(8-10)13(16)11-6-1-2-7-12(11)15/h1-8H
    • InChI Key： BTFQDVSPLSTAFG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=CC=1C(C1C=CC=C(C=1)Br)=O

Computed Properties

  • Exact Mass: 337.89400
  • Monoisotopic Mass: 337.89419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.44260

2,3'-Dibromobenzophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,3'-Dibromobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D082325-250mg
2,3'-Dibromobenzophenone
 746651-76-3
250mg
 $ 110.00 2022-06-06
TRC
D082325-500mg
2,3'-Dibromobenzophenone
 746651-76-3
500mg
 $ 185.00 2022-06-06
abcr
AB361622-1 g
2,3'-Dibromobenzophenone, 97%; .
 746651-76-3 97%
1g
 €503.80 2023-06-20
abcr
AB361622-2 g
2,3'-Dibromobenzophenone; 97%
 746651-76-3
2g
 €657.30 2022-08-31
Fluorochem
201472-1g
2,3'-Dibromobenzophenone
 746651-76-3 97%
1g
 ￡270.00 2022-03-01
Fluorochem
201472-2g
2,3'-Dibromobenzophenone
 746651-76-3 97%
2g
 ￡412.00 2022-03-01
Fluorochem
201472-5g
2,3'-Dibromobenzophenone
 746651-76-3 97%
5g
 ￡838.00 2022-03-01
abcr
AB361622-1g
2,3'-Dibromobenzophenone, 97%; .
 746651-76-3 97%
1g
 €502.60 2025-04-16
abcr
AB361622-5g
2,3'-Dibromobenzophenone, 97%; .
 746651-76-3 97%
5g
 €1400.10 2025-04-16
abcr
AB361622-5 g
2,3'-Dibromobenzophenone, 97%; .
 746651-76-3 97%
5g
 €1402.00 2023-06-20

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